Cas no 1261593-46-7 (6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester)
1261593-46-7 structure
Product Name:6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester
CAS No:1261593-46-7
MF:C16H12F4O2
MW:312.258898735046
CID:4789749
Update Time:2023-08-17
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester
-
- Inchi： 1S/C16H12F4O2/c1-2-22-15(21)11-5-8-14(17)13(9-11)10-3-6-12(7-4-10)16(18,19)20/h3-9H,2H2,1H3
- InChI Key： GLYTXWSFLOOKHN-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)OCC)C=C1C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 375
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001106-250mg |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester |
1261593-46-7 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A011001106-500mg |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester |
1261593-46-7 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A011001106-1g |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester |
1261593-46-7 | 97% | 1g |
$1534.70 | 2023-09-03 |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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